Cas no 1326856-27-2 (6,7-Difluoro-3-(3-methylphenyl)sulfonyl-1-propylquinolin-4(1H)-one)

• Product Name: 6,7-Difluoro-3-(3-methylphenyl)sulfonyl-1-propylquinolin-4(1H)-one
• CAS No: 1326856-27-2
• MF: C₁₉H₁₇F₂NO₃S
• MW: 377.404990911484
• MDL: MFCD20753661
• CID: 4588515
• Update Time: 2025-05-20

6,7-Difluoro-3-(3-methylphenyl)sulfonyl-1-propylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Difluoro-3-[(3-methylphenyl)sulfonyl]-1-propylquinolin-4(1H)-one
• 6,7-Difluoro-3-(3-methylphenyl)sulfonyl-1-propylquinolin-4(1H)-one

• MDL： MFCD20753661
• Inchi： 1S/C19H17F2NO3S/c1-3-7-22-11-18(26(24,25)13-6-4-5-12(2)8-13)19(23)14-9-15(20)16(21)10-17(14)22/h4-6,8-11H,3,7H2,1-2H3
• InChI Key： RLPIXLFOCGKGMG-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(F)C(F)=C2)C(=O)C(S(C2=CC=CC(C)=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 6,7-Difluoro-3-(3-methylphenyl)sulfonyl-1-propylquinolin-4(1H)-one

Introduction to 6,7-Difluoro-3-(3-methylphenyl)sulfonyl-1-propylquinolin-4(1H)-one (CAS No. 1326856-27-2) and Its Emerging Applications in Chemical Biology

6,7-Difluoro-3-(3-methylphenyl)sulfonyl-1-propylquinolin-4(1H)-one, identified by its CAS number 1326856-27-2, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the quinoline scaffold, a class of heterocyclic molecules widely recognized for their biological activity and therapeutic potential. The presence of fluoro substituents, a sulfonyl group, and a propyl chain in its structure imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery and molecular research.

The quinolin-4(1H)-one core of this molecule is particularly noteworthy, as it has been extensively studied for its role in various biological processes. Quinoline derivatives are well-documented for their antimicrobial, antimalarial, and anticancer properties. The introduction of fluorine atoms at the 6 and 7 positions enhances the metabolic stability and binding affinity of the molecule, while the sulfonyl group at the 3-position introduces additional hydrogen bonding capabilities, which can be critical for interactions with biological targets. The 3-methylphenyl substituent further modulates the electronic distribution and influences the compound's solubility and bioavailability.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that 6,7-Difluoro-3-(3-methylphenyl)sulfonyl-1-propylquinolin-4(1H)-one may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for developing novel therapeutics. The propyl chain at the 1-position adds an additional layer of conformational flexibility, which could be exploited to optimize binding interactions.

In vitro experiments have begun to elucidate the biological activity of this compound. Preliminary assays suggest that it exhibits moderate inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression. The fluoro substituents play a crucial role in these interactions by enhancing receptor binding affinity through halogen bonding. Furthermore, the sulfonyl group appears to stabilize key pharmacophoric residues, contributing to the compound's overall potency.

The synthesis of 6,7-Difluoro-3-(3-methylphenyl)sulfonyl-1-propylquinolin-4(1H)-one presents unique challenges due to its complex architecture. Multi-step synthetic routes involving fluorination techniques, sulfonylation reactions, and quinoline ring formation are typically employed. Recent improvements in synthetic methodologies have enabled more efficient production scales, facilitating further exploration of its pharmacological properties. High-throughput screening (HTS) campaigns have been conducted to identify derivatives with enhanced activity profiles.

One of the most exciting aspects of this compound is its potential application in modulating immune responses. Emerging research suggests that quinoline derivatives can influence cytokine production and immune cell differentiation. The specific arrangement of substituents in 6,7-Difluoro-3-(3-methylphenyl)sulfonyl-1-propylquinolin-4(1H)-one may enable it to selectively target certain immune pathways without eliciting significant off-target effects. This makes it an attractive candidate for developing immunomodulatory agents.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to enhance lipophilicity, metabolic stability, and binding affinity has made them indispensable in modern drug design. In 6,7-Difluoro-3-(3-methylphenyl)sulfonyl-1-propylquinolin-4(1H)-one, the two fluoro substituents are strategically positioned to maximize their beneficial effects while minimizing potential toxicity concerns. Computational modeling has revealed that these fluorine atoms engage in specific interactions with polar residues in biological targets, reinforcing the compound's binding efficacy.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with cellular components at the molecular level will provide valuable insights into its therapeutic potential. Additionally, structure-activity relationship (SAR) studies will help identify key structural features responsible for its biological activity, guiding the development of more potent derivatives.

The growing interest in 6,7-Difluoro-3-(3-methylphenyl)sulfonyl-1-propylquinolin-4(1H)-one reflects broader trends in chemical biology toward discovering small molecules with multifaceted biological activities. Its unique structural features make it a versatile tool for investigating various disease pathways and developing innovative treatments. As synthetic chemistry continues to evolve, access to increasingly complex molecules like this one will become more feasible, accelerating progress in drug discovery.